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Tetrafluorostannane Properties & Handling

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Tetrafluorostannane

CAS No.: 7783-62-2

Cat. No.: S573210

Understanding the fundamental properties of SnFa is the first step in troubleshooting related experiments.

The table below summarizes key data.

Property Description / Value
IUPAC Name Tetrafluorostannane [1]
CAS Number 7783-62-2 [1]
Molecular FaSn [1]

Formula

Molecular Weight 194.70 g/mol [1]

Physical State Colorless, hygroscopic solid [1]
Key Hazard H302: Harmful if swallowed, H312: Harmful in contact with skin, H314: Causes
Statements severe skin burns and eye damage, H332: Harmful if inhaled [1]

Critical Reaction  Hydrolysis: SnFs + 2H20 — SnF2 + 4HF. This reaction is spontaneous (AG =
-7.37 kcal/mol) [1].

Experimental Workflow & Safety Considerations
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This diagram outlines the core considerations for handling tetrafluorostannane, emphasizing the critical

control points to prevent decomposition and ensure safety.
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Frequently Asked Questions

What is the primary safety concern when working with SnF4?
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The most critical hazard is its moisture sensitivity. Upon contact with water, it hydrolyzes to produce
hydrofluoric acid (HF), which is highly corrosive and toxic [1]. Standard operating procedures for handling
HF must be in place, including the use of proper personal protective equipment (PPE) and immediate access

to emergency response protocols, such as calcium gluconate gel.

Are there any stability issues | should consider during reactions
or storage?

Yes. You must control two key factors:

e Moisture: The compound is hygroscopic, so all experiments and storage must be under strict
anhydrous conditions, using an inert atmosphere (e.g., in a glovebox or under argon/nitrogen) [1].

e Temperature: SnF4 decomposes upon heating to temperatures above 150 °C, producing fluorine
gas [1]. Temperature control is essential during any synthetic steps.

What are the common applications of SnF4 in research?

Based on the literature, its applications include:

¢ Fluorinating Agent: It is widely used in organic synthesis to introduce fluorine atoms into other
molecules [1].

e Catalyst: It can serve as a catalyst to enhance reaction rates and selectivity [1].

e Precursor: It is a starting material for other tin-based compounds, such as those used in materials
science for developing transparent conducting films or advanced glasses [1].

Guidance for Finding Purification Methods

The available scientific literature I found confirms the properties and hazards of tetrafluorostannane but

does not detail specific purification methods like recrystallization, sublimation, or drying protocols.

To find detailed procedures, I suggest you:

e Consult Inorganic Synthesis Journals: Search for "tin(1V) fluoride purification” or "purification of
SnF4" in specialized sources like Inorganic Syntheses or Inorganic Syntheses.
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¢ Review Patents: Industrial preparation patents often contain detailed purification steps. Search for
"tin tetrafluoride production” in patent databases.

e Expand Your Search: Use terms like "handling hygroscopic fluorides" or "purification of metal
fluorides" to find general techniques that can be adapted for SnFa.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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